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Compound of Interest

Compound Name: 1-Nitrocyclohexene

Cat. No.: B1209902

This technical guide provides an in-depth overview of 1-Nitrocyclohexene, a versatile
intermediate in organic synthesis.[1][2] Aimed at researchers, scientists, and professionals in
drug development, this document details the compound's identifiers, properties, and key
experimental protocols.

Core Identifiers and Chemical Properties

1-Nitrocyclohexene is an organic compound characterized by a nitro group attached to a
cyclohexene ring.[2] It is typically a colorless to pale yellow liquid with a distinct odor.[2] The
presence of both a double bond and an electron-withdrawing nitro group contributes to its
reactivity, making it a valuable building block in the synthesis of more complex molecules.[1][2]

Table 1: Chemical Identifiers of 1-Nitrocyclohexene
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Identifier Value
CAS Number 2562-37-0[1][2][3][4][5][6]
IUPAC Name 1-nitrocyclohexene[1][3][6]

Molecular Formula

C6HINO2[1][2][3][4]

Molecular Weight 127.14 g/mol [1][3][6]
inChi INChl=1S/C6HINO2/c8-7(9)6-4-2-1-3-5-
n
6/h4H,1-3,5H2[1][2][3][5][6]
DJIJBRXNRKYAWTBL-UHFFFAOYSA-N[1][2][3]
InChl Key

[5]L6]

Canonical SMILES

C1CCC(=CC1)--INVALID-LINK--[O-][1][3][6]

EC Number

219-883-0[4][6][7]

Synonyms

1-Nitro-1-cyclohexene, Cyclohexene, 1-nitro-, 1-
Nitrocyclohex-1-ene[2][3][4][5][6]

Table 2: Physical and Chemical Properties of 1-Nitrocyclohexene

Property Value

Appearance Colorless to pale yellow liquid[2]
Boiling Point 66-68 °C at 1.5 mmHg[4][7][8][9]
Density 1.127 g/mL at 25 °C[4][7][8][9]

Refractive Index

n20/D 1.505[4][7][8][€]

Flash Point

79 °C (174.2 °F) - closed cup[4][7]

Storage Temperature

2-8°C[4][7][8]

Solubility

Soluble in organic solvents, limited solubility in

water[2]

Experimental Protocols
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The synthesis of 1-Nitrocyclohexene can be achieved through various methods, primarily
involving the nitration of cyclohexene.

General Synthesis via Nitration of Cyclohexene

A primary method for synthesizing 1-nitrocyclohexene is through the nitration of cyclohexene.
[1] This typically involves the use of strong nitrating agents, such as nitrogen dioxide, to
introduce a nitro group onto the cyclohexene ring via electrophilic substitution.[1]

A specific, highly effective method involves the sonication of a chloroform solution containing
cyclohexene, sodium nitrite (10 equivalents), cerium ammonium nitrate (2.0 equivalents), and
acetic acid (12 equivalents) in a sealed tube.[1]

General Synthesis of 1-Nitrocyclohexene

Nitrating Agent Solvent
(e.g., N204, NaNO2/CAN) (e.g., Chloroform)

Cyclohexene

1-Nitrocyclohexene

Click to download full resolution via product page

General synthesis pathway for 1-Nitrocyclohexene.

Reaction with Ethyl Isocyanoacetate
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1-Nitrocyclohexene is a reactant in the synthesis of other organic compounds. The following
protocol describes its reaction with ethyl isocyanoacetate.

Materials:

1-Nitrocyclohexene (5.0441 g, 39.67 mmol)

o Ethyl isocyanoacetate (4.3340 g, 37.16 mmol)

e 1,8-Diazabicyclo[5.4.0]-undec-7-ene (DBU) (6.2 mL, 41.5 mmol)

e Tetrahydrofuran (THF) (45 mL)

e 2-Propanol (45 mL)

2N HCI

o Ethyl acetate (EtOAC)

o Water (H20)

¢ 5% Sodium Bicarbonate (NaHCO3)

e Sodium Sulfate (Na2S04)

Procedure:

e A solution of 1,8-Diazabicyclo[5.4.0]-undec-7-ene in 2-propanol is added over approximately
25 minutes to a stirring solution of 1-nitrocyclohexene and ethyl isocyanoacetate in THF.
[10]

e The reaction mixture is stirred overnight at room temperature.[10]

» Following the reaction, 2N HCI and EtOAc are added.[10]

e The organic layer is separated and washed sequentially with H20, 5% NaHCO3, and H20.
[10]

e The crude product is dried with Na2S04, filtered, and concentrated.[10]
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« Purification is performed by silica gel chromatography.[10]

Workflow: Reaction of 1-Nitrocyclohexene

Reaction Setup

Dissolve 1-Nitrocyclohexene Prepare DBU solution
and Ethyl Isocyanoacetate in THF in 2-Propanol

Add DBU solution to
reactants over 25 min

Stir overnight at
room temperature

Reaction Complete

Workup and Purification

Add 2N HCI and EtOAc

Separate organic layer

Wash with H20, NaHCO3, H20

Dry with Na2S04, filter,
and concentrate

Purify by silica gel

chromatography
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Experimental workflow for the reaction of 1-Nitrocyclohexene.

Applications in Synthesis

1-Nitrocyclohexene serves as a key intermediate in various organic syntheses, including the
production of pharmaceuticals and agrochemicals.[1] Its reactivity in nucleophilic addition
reactions makes it valuable for constructing more complex organic molecules.[1] For instance,
it has been used in the preparation of substituted anilines through chemoselective
hydrogenation catalyzed by gold nanoparticles.[7][8] Furthermore, it participates in
cyclopentaannulation and [4 + 2] heterocyclization reactions.[4]

Safety and Handling

1-Nitrocyclohexene is classified as an irritant and causes serious eye irritation.[1] It should be
handled with appropriate personal protective equipment in a well-ventilated area. It is a
combustible liquid and should be stored away from heat sources.[7] For disposal, follow local
regulations for hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Nitrocyclohexene: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209902#1-nitrocyclohexene-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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